![molecular formula C19H17ClN4OS B2633986 3-[4-(4-Chlorobenzoyl)piperazin-1-yl]-6-(2-thienyl)pyridazine CAS No. 923210-60-0](/img/structure/B2633986.png)
3-[4-(4-Chlorobenzoyl)piperazin-1-yl]-6-(2-thienyl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[4-(4-Chlorobenzoyl)piperazin-1-yl]-6-(2-thienyl)pyridazine is a chemical compound that has gained significant attention in the field of scientific research. It is a pyridazine derivative that exhibits excellent pharmacological properties and has been extensively studied for its potential applications in the treatment of various diseases.
Scientific Research Applications
Synthesis and Biological Activities
Anti-inflammatory Applications : A novel series of piperazinylthienylpyridazine derivatives, including compounds structurally related to "3-[4-(4-Chlorobenzoyl)piperazin-1-yl]-6-(2-thienyl)pyridazine," were synthesized and evaluated for their anti-inflammatory activity. These compounds demonstrated significant anti-inflammatory effects against carrageenan-induced paw edema in rats, highlighting their potential as therapeutic agents for inflammatory conditions (Refaat, Khalil, & Kadry, 2007).
Antidiabetic Applications : Research on triazolo-pyridazine-6-yl-substituted piperazines, which share a structural motif with the compound , revealed strong potential as anti-diabetic drugs. These compounds were evaluated for their Dipeptidyl peptidase-4 (DPP-4) inhibition potential and demonstrated significant insulinotropic activities, indicating their utility in developing new treatments for diabetes (Bindu, Vijayalakshmi, & Manikandan, 2019).
Synthesis of Heterocyclic Compounds : Studies on the synthesis of thieno[2,3-c]pyridazine and related heterocyclic compounds have shown the versatility of piperazinylthienylpyridazine derivatives in synthesizing a wide range of novel organic compounds. These synthesized compounds were characterized by their structural and spectral analyses, contributing to the field of medicinal chemistry and drug design (El-Gaby, El-Dean, Gaber, Eyada, & Al-Kamali, 2003).
Antimicrobial Activity
- Antibacterial and Antifungal Properties : Novel thieno[2,3-c]pyridazines synthesized using derivatives structurally related to "3-[4-(4-Chlorobenzoyl)piperazin-1-yl]-6-(2-thienyl)pyridazine" as starting materials were evaluated for their antibacterial activities. These compounds exhibited promising antibacterial properties, underscoring their potential as leads for the development of new antimicrobial agents (Al-Kamali, Al-Hazmi, Alhousami, & Al-Masany, 2014).
properties
IUPAC Name |
(4-chlorophenyl)-[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN4OS/c20-15-5-3-14(4-6-15)19(25)24-11-9-23(10-12-24)18-8-7-16(21-22-18)17-2-1-13-26-17/h1-8,13H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTRQKNLYJOGOBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)C3=CC=CS3)C(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chlorophenyl)(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.